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Compound of Interest

Compound Name: Al 3-23445

Cat. No.: B1664462

Clarification on the Identity of Al 3-23445

A comprehensive search for peer-reviewed studies on the efficacy of "Al 3-23445" has
revealed that this compound is not a therapeutic drug for human use. Instead, available
scientific and commercial data identify Al 3-23445 as an insecticide with noted environmental
toxicity.

According to chemical supplier MedchemExpress, Al 3-23445 is a compound with insecticidal
activity that has been observed to induce avoidance behavior in mice (Peromyscus
maniculatus and Mus musculus)[1]. This information aligns with its intended use in agricultural
research[1].

The primary scientific literature associated with this compound dates back to a 1958 study
published in the Journal of Economic Entomology. This research investigated the systemic
insecticidal action of several compounds, including Al 3-23445, on bloodsucking ectoparasites
when administered orally to rabbits[1]. Further documentation from a toxicological context also
lists Al 3-23445, which is consistent with its classification as a pesticide[2].

Given that Al 3-23445 is an insecticide and not a therapeutic agent for human drug
development, a comparison guide detailing its clinical efficacy, signaling pathways in humans,
and comparison with other medical alternatives cannot be generated. The core premise of the
request is based on a misidentification of the compound's nature and application. Therefore,
the creation of the requested tables, diagrams, and experimental protocols for a therapeutic
drug is not possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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